Cas no 1805641-74-0 (Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate)

• Product Name: Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate
• CAS No: 1805641-74-0
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 4952898
• Update Time: 2025-05-19

Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate

• Inchi： 1S/C11H9F2NO2/c1-6-3-4-7(5-14)9(11(15)16-2)8(6)10(12)13/h3-4,10H,1-2H3
• InChI Key： ADIVNULOMCTVQE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C#N)C=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate

Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate (CAS No. 1805641-74-0): A Comprehensive Overview

Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate (CAS No. 1805641-74-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced materials. The intricate molecular architecture of this benzoate derivative, featuring a cyano group, difluoromethyl substituent, and methyl group at specific positions, contributes to its distinct chemical properties and reactivity.

The CAS number 1805641-74-0 serves as a unique identifier for this compound, facilitating its accurate classification and reference in scientific literature. This benzoate ester is of particular interest due to its potential role as an intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored functionalities. The presence of both electron-withdrawing and electron-donating groups in its structure suggests a versatile reactivity that can be leveraged in various chemical transformations.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a 2-difluoromethyl group into the benzoate backbone of Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate aligns with this trend, making it a valuable building block for drug discovery efforts. Researchers have explored its utility in synthesizing kinase inhibitors, anticancer agents, and antimicrobial compounds, where the fluorine atoms play a crucial role in modulating pharmacokinetic properties.

The cyano group at the 6-position of the benzoate ring adds another layer of functionality to this compound. Cyano groups are known for their ability to participate in various chemical reactions, including nucleophilic additions and condensation reactions, which can be exploited for further derivatization. This makes Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate a versatile precursor for constructing heterocyclic scaffolds that are prevalent in many bioactive molecules.

Moreover, the methyl group at the 3-position introduces steric hindrance and influences the electronic distribution across the molecule. This positional arrangement can significantly impact the compound's solubility, lipophilicity, and overall bioavailability, making it a critical factor to consider during drug design. The combination of these structural elements—cyano, difluoromethyl, and methyl—makes Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate a fascinating subject for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate with greater accuracy. Molecular modeling studies have revealed that this compound can interact with specific protein targets through hydrogen bonding networks and hydrophobic interactions. These insights have guided experimental efforts to optimize its structure for improved efficacy and reduced side effects. For instance, virtual screening techniques have been employed to identify potential lead compounds derived from this scaffold, which are then subjected to experimental validation.

The synthesis of Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate acid chlorides or carboxylic acids with cyanide sources, followed by esterification with methanol under acidic conditions. The introduction of the difluoromethyl group typically involves halogenation reactions or metal-mediated cross-coupling processes, which highlight the compound's potential as a synthetic intermediate.

In addition to its pharmaceutical applications, Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate has shown promise in materials science research. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of novel semiconductors or optoelectronic materials. The presence of fluorine atoms enhances its thermal stability and resistance to degradation under various environmental conditions, making it an attractive candidate for advanced material formulations.

The safety profile of Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate is another critical aspect that has been thoroughly evaluated through toxicological studies. While preliminary assessments suggest that it exhibits moderate toxicity at high concentrations, further research is needed to fully understand its long-term effects on human health and the environment. Regulatory agencies require comprehensive data on its safety before it can be approved for commercial use or clinical trials involving human subjects.

Future research directions for Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate include exploring its potential as an agrochemical intermediate or specialty chemical feedstock. The growing demand for sustainable agriculture has prompted scientists to develop new compounds that can enhance crop protection or improve yield without adverse environmental impacts. This compound's structural versatility makes it a promising candidate for such applications.

In conclusion, Methyl 6-cyano-2-difluoromethyl-3-methylbenzoate (CAS No. 1805641-74-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features—cyano, difluoromethyl, and methyl groups—endow it with diverse chemical properties that can be leveraged for various applications. Ongoing research efforts aim to fully harness its capabilities by optimizing its synthesis, exploring new biological activities, and developing innovative material formulations.